Cas no 2306276-96-8 (tert-butyl 1-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate)

• Product Name: tert-butyl 1-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate
• CAS No: 2306276-96-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5294334
• Update Time: 2026-03-10

tert-butyl 1-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[4.1.0]heptane-3-carboxylic acid, 1-ethynyl-, 1,1-dimethylethyl ester
• tert-butyl 1-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate

• Inchi： 1S/C13H19NO2/c1-5-13-8-10(13)6-7-14(9-13)11(15)16-12(2,3)4/h1,10H,6-9H2,2-4H3
• InChI Key： YREJLWBXJRIHPZ-UHFFFAOYSA-N
• SMILES： C12(C#C)C(C1)CCN(C(OC(C)(C)C)=O)C2

Additional information on tert-butyl 1-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate

Introduction to Tert-butyl 1-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No: 2306276-96-8)

Tert-butyl 1-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate, with the CAS number 2306276-96-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural and functional properties. The presence of a terminal alkyne group and a tert-butyl ester moiety enhances its reactivity and potential applications in synthetic chemistry and drug development.

The tert-butyl group in the molecule contributes to steric hindrance, which can be strategically utilized in designing molecules with improved pharmacokinetic profiles. This steric bulk can influence binding affinity, metabolic stability, and overall bioavailability of drug candidates. On the other hand, the 1-ethynyl substituent introduces a reactive site for further functionalization, enabling the synthesis of more complex derivatives. These features make Tert-butyl 1-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate a valuable intermediate in the construction of novel therapeutic agents.

The bicyclo[4.1.0]heptane core is a fused ring system that imparts rigidity to the molecule, which can be advantageous in maintaining the conformational integrity of drug molecules upon binding to biological targets. This structural motif has been explored in various pharmacological contexts due to its ability to mimic natural product scaffolds and exhibit unique interactions with biological receptors. The azabicyclo framework, incorporating a nitrogen atom into the cyclic structure, further diversifies its chemical space and potential biological activities.

In recent years, there has been growing interest in utilizing azabicycloalkanes as pharmacophores in drug discovery efforts. These compounds have shown promise in modulating various biological pathways, including enzyme inhibition and receptor binding. The tert-butyl 1-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate molecule, with its versatile functional groups, represents an excellent candidate for further exploration in this domain.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules through transition-metal-catalyzed reactions. The alkyne functionality can undergo various transformations, such as Sonogashira coupling, Heck reaction, and cycloaddition reactions, which are widely used in medicinal chemistry for constructing complex scaffolds. Additionally, the tert-butyl ester can be hydrolyzed or converted into other functional groups, providing multiple pathways for derivatization.

The bicyclo[4.1.0]heptane scaffold has been implicated in several natural products with demonstrated biological activities. By leveraging this motif, researchers can develop novel compounds with tailored properties for therapeutic intervention. The nitrogen atom within the bicyclic system can engage in hydrogen bonding or form salt bridges with biological targets, enhancing binding affinity and selectivity.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds to identify potential drug candidates. Tert-butyl 1-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate has been computationally modeled to predict its interactions with various biological targets, including enzymes and receptors relevant to human diseases. These studies have highlighted its potential as a lead compound for further optimization.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions to introduce the desired substituents at specific positions on the bicyclic core. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In conclusion, Tert-butyl 1-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No: 2306276-96-8) is a structurally intriguing compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups and structural features makes it a versatile building block for designing novel therapeutic agents targeting various diseases.